4H-1,3-Thiazine, 5,6-dihydro-2-propyl-

• CAS No.: 28221-32-1
• Molecular Formula: C7H13NS
• Molecular Weight: 143.25 g/mol
• IUPAC Name: 2-propyl-5,6-dihydro-4H-1,3-thiazine
• InChI: InChI=1S/C7H13NS/c1-2-4-7-8-5-3-6-9-7/h2-6H2,1H3
• InChI Key: HMEGFPYZTQOLFY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NCCCS1

Description

4H-1,3-Thiazine, 5,6-dihydro-2-propyl- is a heterocyclic compound featuring a six-membered ring containing one sulfur and one nitrogen atom (1,3-thiazine). The "5,6-dihydro" designation indicates partial saturation of the ring, with two adjacent carbon atoms (C5 and C6) in a single-bonded, non-aromatic state. The 2-propyl substituent introduces an alkyl chain at the C2 position, which influences the compound’s physicochemical properties, such as lipophilicity and steric bulk. While direct literature on this specific compound is sparse, its structural analogs—particularly xylazine derivatives and related thiazines—are well-documented in pharmacological and synthetic chemistry contexts .

Thiazine derivatives are notable for their biological activities, including sedative, analgesic, and antimicrobial effects. For example, xylazine hydrochloride (a 2-(2,6-dimethylphenylamino)-substituted 4H-1,3-thiazine) is a veterinary tranquilizer .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4H-1,3-Thiazine, 5,6-dihydro-2-propyl- can be achieved through several methods. One common approach involves the reaction of thioureas or thioamides with Michael acceptors. Another method includes the reaction between thioureas and malonic acid derivatives. Additionally, reactions between 3-mercaptoacrylamides and carbonyl compounds or Michael acceptors can also yield this compound .

Industrial Production Methods

Industrial production of 4H-1,3-Thiazine, 5,6-dihydro-2-propyl- typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4H-1,3-Thiazine, 5,6-dihydro-2-propyl- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions often involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers. Substitution reactions can introduce a wide range of functional groups, such as alkyl, aryl, or halogen groups.

Scientific Research Applications

4H-1,3-Thiazine, 5,6-dihydro-2-propyl- has numerous applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex molecules and as a building block for various chemical reactions.

Biology: It is used in the study of enzyme inhibition and as a probe for biological assays.

Medicine: It has potential therapeutic applications due to its biological activity, including antimicrobial, antifungal, and anticancer properties.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4H-1,3-Thiazine, 5,6-dihydro-2-propyl- involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. Additionally, it can interact with cellular receptors and modulate signaling pathways, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and properties of 4H-1,3-Thiazine, 5,6-dihydro-2-propyl- and its analogs:

Compound Name	Substituent at C2	Key Functional Groups	Applications/Properties	References
4H-1,3-Thiazine, 5,6-dihydro-2-propyl-	Propyl (C₃H₇)	Alkyl chain	Unknown (likely synthetic intermediate)	—
Xylazine Hydrochloride	2,6-Dimethylphenylamino	Aromatic amine, methyl groups	Veterinary sedative/analgesic
3-Hydroxy Xylazine	2,6-Dimethylphenylamino + hydroxyl	Hydroxyl group	Metabolite of xylazine; polar derivative
4H-1,3-Thiazine-2-carboxylic acid	Carboxylic acid (COOH)	Acidic functional group	Potential for coordination chemistry
4H-1,2,6-Thiadiazines (e.g., dichlorothiadiazinone)	Chlorine, malononitrile groups	Multiple heteroatoms (S, N)	Organic photovoltaics (OPVs)

Physicochemical and Reactivity Comparisons

• Electronic Effects : Unlike electron-withdrawing groups (e.g., chlorine in thiadiazines), the propyl chain is electron-donating, which may alter ring stability and reactivity in nucleophilic substitutions .
• Conformational Flexibility : X-ray crystallography of thiadiazines reveals that substituents at C4 influence ring planarity (e.g., planar vs. boat conformations) . The propyl group in the target compound may induce steric strain, affecting its conformational preferences.

Research Findings and Data Gaps

• Spectroscopic Data : Xylazine’s UV/vis absorption (λmax ~ 230–280 nm in acidic conditions) and IR spectra (N-H stretching at ~3300 cm⁻¹) are well-defined . Similar data for the propyl analog are absent but could be predicted via computational methods (e.g., TD-DFT) .
• Thermodynamic Stability : Thiadiazines with electron-withdrawing groups exhibit enhanced stability due to resonance effects . The propyl-substituted thiazine may be less stable under oxidative conditions.
• Toxicity and Metabolism : Xylazine’s hydroxylated metabolite (3-hydroxy xylazine) is more polar and readily excreted . The propyl analog’s metabolic fate would depend on cytochrome P450-mediated oxidation of the alkyl chain.